N-(4-bromophenyl)-2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(3-methyl-2-oxoquinoxalin-1-yl)acetamide
• InChI: InChI=1S/C17H14BrN3O2/c1-11-17(23)21(15-5-3-2-4-14(15)19-11)10-16(22)20-13-8-6-12(18)7-9-13/h2-9H,10H2,1H3,(H,20,22)
• InChI Key: SFWLZXMTDNWCQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N(C1=O)CC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C17H14BrN3O2
• Molecular Weight: 372.2 g/mol

Description

N-(4-bromophenyl)-2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetamide, also known as BPIQ, is a chemical compound that has attracted attention in scientific research due to its potential therapeutic applications. BPIQ belongs to the class of quinoxaline derivatives, which have been studied for their biological activities, including anticancer, antifungal, and antimicrobial properties.

Scientific Research Applications

Anticonvulsant Activities

A study by Ibrahim et al. (2013) focused on the synthesis and evaluation of various derivatives of N-(4-bromophenyl)-2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetamide for their anticonvulsant activities. They discovered that certain compounds within this series exhibited significant anticonvulsant effects in experimental mice (Ibrahim et al., 2013).

Antibacterial and Antifungal Agents

Kumar et al. (2013) synthesized a series of acetamide-based derivatives, including N-(4-bromophenyl)-2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetamide, and evaluated their antibacterial and antifungal activities. They found that certain compounds were effective against various bacterial and fungal strains (Kumar et al., 2013). Another study by Kumar et al. (2012) also reported on similar compounds with potent antibacterial and antifungal activities (Kumar et al., 2012).

Antimicrobial Agents

In a study by Wagle et al. (2008), a series of thiazoles derivatives, including N-(4-bromophenyl)-2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetamide, were synthesized and demonstrated promising antimicrobial activity (Wagle et al., 2008).

Pharmacological Activities

Rajveer et al. (2010) investigated 6-bromoquinazolinone derivatives for their pharmacological properties, including anti-inflammatory and antibacterial activities (Rajveer et al., 2010).

Free Radical Scavenging Activity

A study by Boudebbous et al. (2021) explored the free radical scavenging activity of N-(4-bromophenyl)-2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetamide, revealing potent antioxidant properties (Boudebbous et al., 2021).

Anticancer and Antimicrobial Agents

Ahmed et al. (2018) synthesized and evaluated a series of N-2-(2-oxo-3-phenylquinoxalin-1(2H)-yl) acetamides for their anticancer and antimicrobial effects, finding several compounds with promising activities (Ahmed et al., 2018).

Antimalarial Activity

Werbel et al. (1986) conducted a study on derivatives of N-(4-bromophenyl)-2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetamide, assessing their antimalarial activity and finding correlations with structural properties (Werbel et al., 1986).